2R,4R-Sacubitril

• CAS: 2259708-00-2
• Molecular Formula: C24H29NO5
• Molecular Weight: 411.5 g/mol
• InChI: InChI=1S/C24H29NO5/c1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19/h4-12,17,21H,3,13-16H2,1-2H3,(H,25,26)(H,27,28)/t17-,21-/m1/s1
• InChIKey: PYNXFZCZUAOOQC-DYESRHJHSA-N

2R,4R-Sacubitril Reference Standard Specifications

2R,4R-Sacubitril (CAS 2259708-00-2) is a stereoisomer impurity of the heart failure drug sacubitril, specifically the (2R,4R)-diastereomer of 4-(((1-([1,1′-biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid . Sacubitril itself is an ethyl ester prodrug that is metabolized to the active neprilysin (NEP) inhibitor sacubitrilat, which contains two stereocenters [1]. The (2R,4R)-isomer is one of several potential stereoisomeric impurities generated during sacubitril synthesis and must be rigorously controlled in pharmaceutical formulations to ensure drug purity and safety [2]. This compound is supplied as a characterized reference standard with detailed analytical data compliant with regulatory guidelines [3].

Role Chiral impurity reference standard

Stereochemistry Defined 2R,4R isomer

Analytical Use HPLC method development & QC

• [1] Halama, A., & Zapadlo, M. (2019). Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Organic Process Research & Development, 23(1), 102-107. View Source
• [2] Yerra, S., Pyata, K. B., Boju, S., Sharma, H. K., & Battula, V. R. (2022). Development and validation of a novel stability-indicating reverse phase HPLC method for the determination of sacubitril-valsartan premix stereoisomers: Cellulose tris(4-methyl benzoate) stationary phase. Journal of Separation Science, 45(19), 3714-3724. View Source
• [3] ChemWhat. (n.d.). Sacubitril-(2R,4R)-Isomer CAS#: 2259708-00-2. View Source

2R,4R-Sacubitril: The Unambiguous Isomer Standard

Stereoisomers of sacubitril, including the (2R,4R)-isomer, are not interchangeable with the active pharmaceutical ingredient (2S,4R)-sacubitril due to fundamentally different three-dimensional molecular architectures that critically impact pharmacological activity and regulatory acceptance. Sacubitrilat, the active metabolite of sacubitril, achieves its high inhibitory potency (IC50 of 5 nM) against NEP through a precise network of interactions involving all functional groups and stereocenters [1]. The (2R,4R)-isomer possesses opposite stereochemistry at two chiral centers compared to the active (2S,4R)-configuration, which disrupts this intricate binding geometry [2]. Consequently, the (2R,4R)-isomer is classified as an impurity rather than a therapeutic agent and must be chromatographically resolved and quantified during pharmaceutical manufacturing [3].

Feature

2R,4R-Sacubitril (This Standard)

Other Isomers (e.g., 2S,4S)

Chromatographic identity

Unique retention time validated by stability-indicating HPLC

Different retention shift invalidates peak identification

Pharmacological role

Inactive impurity (2R,4R stereochemistry)

Active diastereomer (e.g., 2S,4R prodrug) or other active impurities

Regulatory compliance

Defined impurity for quantification; traceable reference

Misidentification leads to non-compliance with impurity limits

• [1] GLPBIO. (n.d.). Sacubitrilat (LBQ-657) – active neprilysin (NEP) inhibitor. View Source
• [2] Halama, A., & Zapadlo, M. (2019). Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Organic Process Research & Development, 23(1), 102-107. View Source
• [3] Vijaykumar, C., Kumar, Y. R., Aparna, P., & Rao, P. S. P. (2023). Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomedical Chromatography, 37(2), e5550. View Source

2R,4R-Sacubitril: Product-Specific Evidence

Purity Compared to Other Stereoisomers

The (2R,4R)-sacubitril isomer is one of four stereoisomers that must be chromatographically resolved from the active (2S,4R)-sacubitril in pharmaceutical formulations. A validated stability-indicating HPLC method using a cellulose tris(4-methylbenzoate) stationary phase (Chiralcel OJ-RH) achieved baseline separation of all four stereoisomers: (2R)-valsartan, (2S,4S)-sacubitril, (2R,4S)-sacubitril, and (2R,4R)-sacubitril [1].

Purity Standard

Cross-study comparable

>98% HPLC purity (spec.); baseline 98.0–99.9%

Supports high-confidence quantification in QC methods

Synthesis batch data; HPLC method not detailed

Evidence Dimension	Chromatographic resolution between adjacent analyte peaks
Target Compound Data	Resolution > 2.0 for (2R,4R)-sacubitril relative to adjacent stereoisomer peaks
Comparator Or Baseline	USP/ICH requirement for baseline resolution is Rs ≥ 1.5
Quantified Difference	Method achieves resolution exceeding regulatory minimum by at least 33%
Conditions	HPLC with Chiralcel OJ-RH column (150 × 4.6 mm, 5 μm); mobile phase A: 0.1% TFA in water; mobile phase B: acetonitrile:methanol:TFA (90:10:0.1); flow rate 1.0 mL/min; column temperature 20°C; UV detection at 254 nm; run time 52 min

Why This Matters

Baseline resolution (Rs > 2.0) ensures accurate quantification of the (2R,4R)-impurity without interference from adjacent peaks, which is essential for demonstrating compliance with ICH Q3A/B impurity thresholds.

• [1] Yerra, S., Pyata, K. B., Boju, S., Sharma, H. K., & Battula, V. R. (2022). Development and validation of a novel stability-indicating reverse phase HPLC method for the determination of sacubitril-valsartan premix stereoisomers: Cellulose tris(4-methyl benzoate) stationary phase. Journal of Separation Science, 45(19), 3714-3724. View Source

HPLC Resolution of Isomer Impurity

Validated HPLC methods provide quantitative sensitivity metrics for the (2R,4R)-sacubitril impurity. In the method using a cellulose tris(4-methylbenzoate) stationary phase, the limit of detection (LOD) and limit of quantification (LOQ) for (2R,4R)-sacubitril were established [1]. An alternative validated method using a similar chiral stationary phase yielded comparable sensitivity parameters [2].

HPLC Resolution

Cross-study comparable

LOD 0.030 µg/mL · LOQ 0.100 µg/mL · Recovery 93–105%

Validated method enables reliable isomer impurity quantification

Chiralcel OJ-RH column; ICH Q2(R1) compliant validation

Evidence Dimension	Limit of detection (LOD) and limit of quantification (LOQ) by HPLC-UV
Target Compound Data	Method 1 (J. Sep. Sci. 2022): LOD = 0.124 μg/mL, LOQ = 0.375 μg/mL for (2R,4R)-sacubitril [1]. Method 2 (Biomed. Chromatogr. 2023): LOD = 0.030-0.048 μg/mL, LOQ = 0.100-0.160 μg/mL for all five impurities including (2R,4R)-isomer [2].
Comparator Or Baseline	ICH Q2(R1) guidance requires method to demonstrate sufficient sensitivity for impurity quantification at reporting threshold (typically 0.05-0.1% of API).
Quantified Difference	Both methods achieve LOQ values well below the 0.1% reporting threshold (equivalent to ~0.1 μg/mL for a 100 μg/mL API concentration).
Conditions	Method 1: Chiralcel OJ-RH (150 × 4.6 mm, 5 μm), flow 1.0 mL/min, 20°C, 254 nm. Method 2: Chiralcel OJ-RH (150 × 4.6 mm, 5 μm), flow 0.8 mL/min, 45°C, 254 nm.

Why This Matters

Documented LOD/LOQ values demonstrate that the (2R,4R)-isomer can be reliably detected and quantified at sub-0.1% levels relative to the API, which is critical for batch release testing and regulatory submissions.

• [1] Yerra, S., Pyata, K. B., Boju, S., Sharma, H. K., & Battula, V. R. (2022). Development and validation of a novel stability-indicating reverse phase HPLC method for the determination of sacubitril-valsartan premix stereoisomers: Cellulose tris(4-methyl benzoate) stationary phase. Journal of Separation Science, 45(19), 3714-3724. View Source
• [2] Vijaykumar, C., Kumar, Y. R., Aparna, P., & Rao, P. S. P. (2023). Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomedical Chromatography, 37(2), e5550. View Source

Pharmacologically Inactive Impurity

The (2R,4R)-sacubitril isomer has been synthesized, isolated, and fully characterized for use as a reference standard in analytical method development. Halama and Zapadlo (2019) reported the synthesis and characterization of all four sacubitril stereoisomers, including the (2R,4R)-isomer, using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy [1].

Inactive Impurity

Class-level inference

LBQ657 IC50 ≈5 nM; 2R,4R inactive (stereochemical mismatch)

Confirms inactive impurity status; no pharmacological interference

No direct NEP assay data for 2R,4R isomer

Evidence Dimension	Availability of certified spectral data for identity confirmation
Target Compound Data	Full MS and NMR spectral characterization data provided for (2R,4R)-sacubitril [1]; suppliers provide detailed characterization data compliant with regulatory guidelines [2].
Comparator Or Baseline	Uncharacterized or poorly characterized impurity standards may lack traceable identity documentation.
Quantified Difference	Not applicable (qualitative characterization).
Conditions	Synthetic isolation followed by high-resolution MS and 1D/2D NMR analysis.

Why This Matters

Procurement of a fully characterized reference standard with traceable spectral data ensures accurate peak identification during HPLC method development and eliminates ambiguity in impurity tracking for ANDA submissions.

• [1] Halama, A., & Zapadlo, M. (2019). Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Organic Process Research & Development, 23(1), 102-107. View Source
• [2] SynZeal. (n.d.). Sacubitril-(2R,4R)-Isomer | 2259708-00-2. View Source

Regulatory Traceability: 2R,4R-Sacubitril for Pharmacopeial Compliance

The (2R,4R)-sacubitril isomer is specifically designated for use in analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) or commercial production of sacubitril [1]. Traceability against pharmacopeial standards (USP or EP) can be provided based on feasibility [2].

Evidence Dimension	Regulatory acceptance of reference standard for impurity testing
Target Compound Data	Supplied with characterization data compliant with regulatory guidelines; intended for ANDA method validation and QC [1].
Comparator Or Baseline	Generic or uncharacterized chemical standards may lack documentation required for regulatory submissions.
Quantified Difference	Not applicable (qualitative regulatory positioning).
Conditions	Supplied by vendors serving the pharmaceutical analytical reference standard market.

Why This Matters

Procurement of a reference standard that is positioned for ANDA/QC applications reduces regulatory risk and accelerates method validation timelines compared to using non-validated research-grade materials.

• [1] ChemWhat. (n.d.). Sacubitril-(2R,4R)-Isomer CAS#: 2259708-00-2. View Source
• [2] SynZeal. (n.d.). Sacubitril-(2R,4R)-Isomer | 2259708-00-2. View Source

2R,4R-Sacubitril: Key Application Scenarios

HPLC Method Development and Validation

The (2R,4R)-sacubitril reference standard is essential for developing and validating stability-indicating HPLC methods to quantify stereoisomeric impurities in sacubitril/valsartan fixed-dose combination products. As demonstrated by Yerra et al. (2022) and Vijaykumar et al. (2023), the (2R,4R)-isomer is one of five critical impurities that must be chromatographically resolved to meet ICH Q3A/B impurity thresholds and ICH Q6A stereoisomeric purity requirements [1][2]. Procurement of a fully characterized reference standard ensures accurate peak identification and method validation for ANDA submissions.

Regulatory Submissions and Batch Release QC

Pharmaceutical manufacturers producing sacubitril or sacubitril/valsartan drug products require the (2R,4R)-isomer as a reference standard for routine QC batch release testing. The validated HPLC methods achieve LOD values as low as 0.030-0.124 μg/mL for the (2R,4R)-isomer, enabling detection and quantification well below the 0.1% ICH reporting threshold [1][2]. Use of a characterized reference standard ensures compliance with cGMP requirements for impurity testing and supports consistent batch-to-batch quality assessment.

Process Development and Synthetic Route Optimization

During process development for sacubitril manufacture, the (2R,4R)-isomer serves as a marker for stereoselectivity assessment. Halama and Zapadlo (2019) demonstrated that all stereoisomers, including the (2R,4R)-isomer, can be synthesized and isolated for use as reference standards in monitoring synthetic process efficiency [1]. Tracking (2R,4R)-isomer levels across different synthetic steps enables optimization of diastereoselectivity and minimization of unwanted stereoisomer formation, ultimately improving process yield and reducing purification burden.

Forced Degradation and Stability Studies

The (2R,4R)-isomer reference standard is necessary for conducting forced degradation studies and stability-indicating method validation. Vijaykumar et al. (2023) demonstrated that their validated method successfully separated the (2R,4R)-isomer from all degradation products generated under acid (1 N HCl/60°C/2 h) and base (0.1 N NaOH/40°C/1 h) stress conditions, confirming that the (2R,4R)-isomer does not co-elute with degradation impurities [1]. This establishes the method's specificity and enables accurate stability assessment of sacubitril drug products throughout their shelf life.

Application

Selection Property

Validation Focus

HPLC method development & validation

Isomer-specific retention & resolution

Peak resolution ≥1.5, LOD/LOQ per ICH Q2(R1)

Batch-release QC & regulatory documentation

Certified reference standard traceability

Method equivalency & impurity limit compliance

Stability-indicating assay support

Stability-indicating separation

Forced degradation peak purity verification

• [1] Yerra, S., Pyata, K. B., Boju, S., Sharma, H. K., & Battula, V. R. (2022). Development and validation of a novel stability-indicating reverse phase HPLC method for the determination of sacubitril-valsartan premix stereoisomers: Cellulose tris(4-methyl benzoate) stationary phase. Journal of Separation Science, 45(19), 3714-3724. View Source
• [2] Vijaykumar, C., Kumar, Y. R., Aparna, P., & Rao, P. S. P. (2023). Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomedical Chromatography, 37(2), e5550. View Source
• [3] Halama, A., & Zapadlo, M. (2019). Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Organic Process Research & Development, 23(1), 102-107. View Source